Cas no 1511599-27-1 (2-Ethyl-4,4-difluorobutanoic acid)

• Product Name: 2-Ethyl-4,4-difluorobutanoic acid
• CAS No: 1511599-27-1
• MF: C₆H₁₀F₂O₂
• MW: 152.139209270477
• MDL: MFCD21921928
• CID: 4603130
• PubChem ID: 79426186
• Update Time: 2025-05-20

2-Ethyl-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,4-difluorobutanoic acid
• Z1321943682
• 2-Ethyl-4,4-difluorobutanoic acid

• MDL： MFCD21921928
• Inchi： 1S/C6H10F2O2/c1-2-4(6(9)10)3-5(7)8/h4-5H,2-3H2,1H3,(H,9,10)
• InChI Key： VMSVKYPZWCYAEQ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 2-Ethyl-4,4-difluorobutanoic acid

Comprehensive Overview of 2-Ethyl-4,4-difluorobutanoic Acid (CAS No. 1511599-27-1): Properties, Applications, and Industry Relevance

2-Ethyl-4,4-difluorobutanoic acid (CAS No. 1511599-27-1) is a fluorinated carboxylic acid derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and ethyl groups in its backbone enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Recent trends in fluorinated compounds highlight its role in optimizing bioavailability, a key concern for researchers developing next-generation therapeutics.

The compound’s CAS number 1511599-27-1 is frequently searched in chemical databases, reflecting its growing importance in small-molecule synthesis. Users often inquire about its solubility, pKa, and synthetic routes, underscoring its technical relevance. With the rise of green chemistry, questions about its environmental impact and sustainable production methods have also emerged. Analytical techniques like NMR and HPLC are commonly employed to characterize this compound, ensuring purity for high-value applications.

In pharmaceuticals, 2-ethyl-4,4-difluorobutanoic acid serves as a precursor for protease inhibitors and kinase modulators, aligning with the industry’s focus on targeted therapies. Its fluorine atoms improve binding affinity to biological targets, a feature leveraged in cancer research and anti-inflammatory drug development. Agrochemical applications include its use in herbicide formulations, where its stability under UV exposure is advantageous.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability, addressing demand from contract manufacturing organizations (CMOs). Regulatory compliance, particularly REACH and FDA guidelines, is another critical search topic linked to this compound. As AI-driven molecular design accelerates, 1511599-27-1 is increasingly studied for its QSAR (Quantitative Structure-Activity Relationship) potential.

Future prospects for 2-ethyl-4,4-difluorobutanoic acid include explorations in bioconjugation and PET imaging probes, where its fluorine content could enable radiolabeling. The compound’s versatility ensures its position as a focal point in medicinal chemistry innovation, resonating with both academic and industrial stakeholders.